Cas no 2172112-52-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid
• CAS No: 2172112-52-4
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 5817861
• PubChem ID: 165533495
• Update Time: 2025-05-24

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyridine-4-carboxylic acid
• EN300-1296329
• 2172112-52-4

• Inchi： 1S/C23H17N3O4/c27-22(28)18-10-5-11-26-20(18)12-21(25-26)24-23(29)30-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-12,19H,13H2,(H,27,28)(H,24,25,29)
• InChI Key： OZVKZOQCWXAHBW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C2C(C(=O)O)=CC=CN2N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 399.12190603g/mol
• Monoisotopic Mass: 399.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid (CAS: 2172112-52-4)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid (CAS: 2172112-52-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique pyrazolo[1,5-a]pyridine scaffold, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

One of the key areas of interest is the role of this compound in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have demonstrated that the pyrazolo[1,5-a]pyridine core of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid can be functionalized to yield potent and selective inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives that exhibited nanomolar inhibitory activity against specific kinase targets, underscoring the compound's potential as a scaffold for drug design.

In addition to its applications in kinase inhibition, this compound has also been investigated for its antimicrobial properties. A study published in Bioorganic & Medicinal Chemistry Letters explored the synthesis and evaluation of derivatives of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid against a panel of bacterial and fungal pathogens. The results indicated that certain modifications to the core structure could enhance antimicrobial activity, suggesting its potential as a lead compound for the development of new antibiotics. This is particularly relevant in the context of rising antibiotic resistance, where novel chemical entities are urgently needed.

Another noteworthy aspect of this compound is its use in solid-phase peptide synthesis (SPPS). The 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, which is part of the molecule's structure, is widely employed in SPPS for the temporary protection of amino groups. Recent advancements in peptide synthesis methodologies have leveraged the stability and reactivity of the Fmoc group to facilitate the efficient production of complex peptides and peptidomimetics. This has broad implications for the development of peptide-based therapeutics, including those targeting protein-protein interactions and other challenging biological targets.

Despite these promising developments, challenges remain in the optimization of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid derivatives for clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a valuable tool in medicinal chemistry and drug discovery.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrazolo1,5-apyridine-4-carboxylic acid (CAS: 2172112-52-4) represents a promising scaffold for the development of novel therapeutic agents. Its applications in kinase inhibition, antimicrobial activity, and peptide synthesis highlight its multifaceted potential. As research in this area progresses, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and advancing the field of chemical biology.